Cas no 1269397-45-6 (1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride)

• Product Name: 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride
• CAS No: 1269397-45-6
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• MDL: MFCD18483488
• CID: 4585097
• PubChem ID: 50944234
• Update Time: 2025-06-28

1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2,5-difluorophenyl)cyclopropyl]amine hydrochloride
• 1-(2，5-difluorophenyl)cyclopropan-1-amine hydrochloride
• MFCD18483488
• BS-39991
• [1-(2,5-difluorophenyl)cyclopropyl]aminehydrochloride
• CS-0443727
• SCHEMBL20238684
• F92101
• 1269397-45-6
• 1-(2,5-DIFLUOROPHENYL)CYCLOPROPANAMINE HYDROCHLORIDE
• 1-(2,5-difluorophenyl)cyclopropan-1-amine;hydrochloride
• 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride

• MDL： MFCD18483488
• Inchi： 1S/C9H9F2N.ClH/c10-6-1-2-8(11)7(5-6)9(12)3-4-9;/h1-2,5H,3-4,12H2;1H
• InChI Key： MTWFPMFGBBLPNM-UHFFFAOYSA-N
• SMILES： NC1(C2=CC(F)=CC=C2F)CC1.[H]Cl

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride

1-(2,5-Difluorophenyl)cyclopropylamine Hydrochloride (CAS No. 1269397-45-6): An Overview

1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride (CAS No. 1269397-45-6) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Difluorophenylcyclopropylamine hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing compound.

The molecular formula of 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride is C₉H₉F₂N·HCl, and its molecular weight is approximately 208.63 g/mol. The compound features a cyclopropylamine moiety substituted with a 2,5-difluorophenyl group, which imparts unique chemical and biological properties. The presence of the fluoro substituents on the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for drug development.

The synthesis of 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride typically involves several steps. One common approach is the reaction of 2,5-difluorobenzaldehyde with cyclopropylamine in the presence of a reducing agent such as sodium borohydride. The resulting amine is then converted to its hydrochloride salt through treatment with hydrogen chloride gas or a hydrochloric acid solution. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent serotonin receptor agonist properties, particularly at the 5-HT_2A receptor. This activity has led to its investigation as a potential therapeutic agent for conditions such as depression and anxiety disorders. Additionally, studies have explored its potential as an antipsychotic agent due to its ability to modulate serotonin signaling pathways.

A recent study published in the Journal of Medicinal Chemistry highlighted the neuroprotective effects of 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride. The compound was found to reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked further interest in exploring the multifaceted therapeutic applications of this compound.

The pharmacokinetic profile of 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride has also been studied extensively. Preclinical data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These properties make it an attractive candidate for clinical development.

In conclusion, 1-(2,5-Difluorophenyl)cyclopropylamine hydrochloride (CAS No. 1269397-45-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating psychiatric disorders and neurodegenerative diseases make it an exciting area of ongoing research. As more studies are conducted and clinical trials advance, the full therapeutic potential of this compound is likely to be realized.